Cas no 1402566-56-6 (methyl (3R,4S)-4-aminothiane-3-carboxylate)

• Product Name: methyl (3R,4S)-4-aminothiane-3-carboxylate
• CAS No: 1402566-56-6
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 5100406
• Update Time: 2026-03-03

methyl (3R,4S)-4-aminothiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (3R,4S)-4-aminotetrahydro-2H-thiopyran-3-carboxylate
• methyl (3R,4S)-4-aminothiane-3-carboxylate

• Inchi： 1S/C7H13NO2S/c1-10-7(9)5-4-11-3-2-6(5)8/h5-6H,2-4,8H2,1H3/t5-,6+/m1/s1
• InChI Key： LCMCYMNSSZMEAD-RITPCOANSA-N
• SMILES： C1SCC[C@H](N)[C@@H]1C(OC)=O

Additional information on methyl (3R,4S)-4-aminothiane-3-carboxylate

Introduction to Methyl (3R,4S)-4-aminothiane-3-carboxylate (CAS No. 1402566-56-6)

Methyl (3R,4S)-4-aminothiane-3-carboxylate, identified by its Chemical Abstracts Service number CAS No. 1402566-56-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The stereochemistry of this molecule, specifically the (3R,4S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structure of Methyl (3R,4S)-4-aminothiane-3-carboxylate consists of a thiazole ring substituted with an amino group at the 4-position and a carboxylate group at the 3-position. The presence of these functional groups makes it a versatile scaffold for drug design and development. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The unique structural features of this compound contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.

In the realm of drug discovery, Methyl (3R,4S)-4-aminothiane-3-carboxylate has been investigated for its ability to modulate various biological pathways. The amino group at the 4-position of the thiazole ring can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the carboxylate group provides a negative charge at physiological pH, which can influence interactions with positively charged residues on proteins. These features make it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Methyl (3R,4S)-4-aminothiane-3-carboxylate and its potential targets. These studies have revealed that the stereochemistry at the 3- and 4-positions significantly impacts the compound's binding affinity and selectivity. The (3R,4S) configuration appears to optimize interactions with specific enzymes and receptors, making it a promising candidate for further development.

One of the most exciting areas of research involving Methyl (3R,4S)-4-aminothiane-3-carboxylate is its potential application in oncology. Thiazole derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain thiazole-based compounds can inhibit tyrosine kinases and other signaling molecules that are crucial for cancer cell growth. Methyl (3R,4S)-4-aminothiane-3-carboxylate has been found to exhibit similar inhibitory effects in preclinical models, suggesting its potential as an anticancer agent.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Thiazole derivatives have been reported to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Methyl (3R,4S)-4-aminothiane-3-carboxylate has been found to reduce inflammation in animal models, indicating its potential as a therapeutic agent for these conditions.

The synthesis of Methyl (3R,4S)-4-aminothiane-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The stereochemistry at the 3- and 4-positions must be precisely controlled during synthesis to obtain the desired enantiomer. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of this compound efficiently. These techniques include chiral resolution methods and catalytic asymmetric reactions.

In conclusion, Methyl (3R,4S)-4-aminothiane-3-carboxylate is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it an attractive candidate for further drug discovery efforts. Recent research has highlighted its potential in oncology and anti-inflammatory therapies, demonstrating its versatility as a pharmacological scaffold. As our understanding of biological pathways continues to grow, compounds like Methyl (3R,4S)-4-aminothiane-3-carboxylate will play an increasingly important role in the development of novel therapeutic agents.